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Compound of Interest

Compound Name: Amg-222

Cat. No.: B1667032 Get Quote

Initial research has identified several distinct therapeutic agents that could be misidentified as

or related to "AMG-222":

BLU-222: A potent and highly selective cyclin-dependent kinase 2 (CDK2) inhibitor.[1] This

investigational drug is being developed for the treatment of cancers with CCNE1 aberrations,

such as certain types of ovarian and endometrial tumors.[1]

TRPH-222: A novel antibody-drug conjugate (ADC) that targets CD22.[2] This compound is

under investigation for the treatment of relapsed/refractory B-cell lymphomas.[2]

AMG 232: An MDM2 inhibitor that has been studied in patients with advanced P53 wild-type

solid tumors or multiple myeloma.[3]

MS-222 (Tricaine Methanesulfonate): A commonly used anesthetic in fish and amphibians.[4]

[5][6][7] While the name bears some resemblance, its biological activity is entirely different

from the other oncology-focused compounds.

Clarification Required for In-Depth Analysis
Given the lack of a definitive public record for a compound specifically and uniquely named

"AMG-222," providing a detailed technical guide on its biological activity and pathways is not

feasible without further clarification. The mechanism of action, signaling pathways,

experimental protocols, and quantitative data are highly specific to each individual compound.
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To proceed with a comprehensive report that meets the detailed requirements of the request—

including data tables, experimental methodologies, and pathway diagrams—it is essential to

first identify the precise molecule of interest. Researchers and professionals seeking

information on one of the compounds listed above should use their specific names (e.g., BLU-

222, TRPH-222) to obtain accurate and actionable data.

Without this clarification, any attempt to generate a technical guide would be speculative and

risk conflating the distinct biological activities and therapeutic applications of these different

investigational drugs. We recommend verifying the specific compound name and resubmitting

the query to ensure the generation of a relevant and accurate technical whitepaper.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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